3-(1-Phenylethyl)benzo[b]thiophene

• IUPAC Name: 3-(1-phenylethyl)-1-benzothiophene
• InChI: InChI=1S/C16H14S/c1-12(13-7-3-2-4-8-13)15-11-17-16-10-6-5-9-14(15)16/h2-12H,1H3
• InChI Key: JASZWJZMLKUIQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C2=CSC3=CC=CC=C32
• Molecular Formula: C16H14S
• Molecular Weight: 238.3 g/mol
• CAS No.: 114838-47-0

Description

3-(1-Phenylethyl)benzo[b]thiophene is an organic compound with the molecular formula C16H14S and a molecular weight of 238.35. It is used in research and has potential applications in various fields.

Synthesis Analysis

The synthesis of this compound and similar compounds has been achieved through an aryne reaction with alkynyl sulfides. This method involves the use of easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner. The synthesis of diverse multisubstituted benzothiophene derivatives involving a pentacyclic compound was also achieved.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string CC(C1=CC=CC=C1)C2=CSC3=CC=CC=C32. This indicates that the compound contains a phenylethyl group attached to a benzo[b]thiophene core.

Scientific Research Applications

Synthesis and Chemical Reactions

• Benzo[b]thiophene derivatives, including 3-(1-Phenylethyl)benzo[b]thiophene, are pivotal in synthetic medicinal chemistry, demonstrating a wide spectrum of pharmacological properties. New derivatives such as thiadiazoles, oxadiazoles, and pyrazoles starting from related compounds have been synthesized and characterized for their biological activities, highlighting the versatility of benzo[b]thiophene molecules in drug development (Isloor et al., 2010).
• Research has focused on developing new methods for the synthesis of 3-substituted benzo[b]thiophenes, demonstrating the compound's significance in chemical synthesis. One such method involves the cyclization of α-substituted 2-(1-phenylethylthio)styrenes, showcasing the adaptability of these compounds in creating various derivatives (Kobayashi et al., 2007).

Materials Science and Organic Electronics

• Benzo[b]thiophene derivatives are utilized in materials science, particularly in organic electronics. For instance, [1]benzothieno[3,2-b]benzothiophene (BTBT) derivatives, related to benzo[b]thiophene, have been synthesized and characterized for use in organic field-effect transistors (OFETs). These compounds exhibit promising thermal, optical, and electrochemical properties, indicating their potential in electronic device fabrication (Ryu et al., 2023).

Organic Synthesis and Pharmaceutical Applications

• The synthesis of benzo[b]thiophene derivatives has attracted significant research due to their broad range of applications in medicinal chemistry, including as antimicrobial, anticancer, antioxidant, anti-HIV, and anti-inflammatory agents. These derivatives have also been employed as organic photoelectric materials and semiconductors, showcasing their diverse applications in both medicine and technology (Duc, 2020).

Analytical and Spectroscopic Studies

• Studies on benzo[b]thiophene and its derivatives, including this compound, have also included analytical and spectroscopic investigations. These studies provide valuable insights into the structural and electronic properties of these compounds, which are critical for their application in various scientific fields (Al-showiman et al., 1982).